Cas no 3862-29-1 (Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester)

• Product Name: Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester
• CAS No: 3862-29-1
• MF: C₂₂H₄₄O₂
• MW: 340.583567619324
• CID: 3960411
• PubChem ID: 11348400
• Update Time: 2025-08-05

Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester
• Phytanic acid ethyl ester
• ethyl 3,7,11,15-tetramethylhexadecanoate
• 3862-29-1
• 14721-66-5-Et-sec
• 3,7,11,15-Tetramethylhexadecanoic acid ethyl ester
• SCHEMBL4714338
• Ethyl 3,7,11,15-tetraMethyl-hexadecanoate
• HY-165989

• Inchi： 1S/C22H44O2/c1-7-24-22(23)17-21(6)16-10-15-20(5)14-9-13-19(4)12-8-11-18(2)3/h18-21H,7-17H2,1-6H3
• InChI Key： RDNOHEMCCBNRKQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)CCCC(C)CCCC(C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 340.334130642g/mol
• Monoisotopic Mass: 340.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 26.3Ų

Additional information on Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester

Comprehensive Overview of Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester (CAS No. 3862-29-1)

Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester, with the CAS No. 3862-29-1, is a specialized ester derivative of branched-chain fatty acids. This compound has garnered significant attention in the fields of cosmetics, pharmaceuticals, and industrial applications due to its unique molecular structure and functional properties. The ethyl ester group enhances its solubility and stability, making it a versatile ingredient in formulations requiring controlled release or improved bioavailability.

In recent years, the demand for sustainable and bio-based ingredients has surged, driven by consumer preferences for eco-friendly products. Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester aligns with this trend, as it can be derived from natural sources such as plant oils or microbial fermentation. Researchers and manufacturers are increasingly exploring its potential as a green alternative to synthetic additives, particularly in skincare and haircare products where natural emollients are highly valued.

The compound’s branched-chain structure, characterized by the 3,7,11,15-tetramethyl configuration, contributes to its exceptional moisturizing and occlusive properties. This makes it a popular choice in dermatological formulations, where it helps to restore the skin barrier and prevent transepidermal water loss. Additionally, its non-comedogenic nature ensures compatibility with sensitive and acne-prone skin, addressing a common concern among consumers seeking gentle yet effective skincare solutions.

From a technical perspective, Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester exhibits excellent thermal and oxidative stability, which is critical for applications in high-temperature processes or long shelf-life products. Industries such as lubricants and coatings benefit from these properties, as the compound can enhance performance while reducing environmental impact. Its low volatility further ensures minimal evaporation during use, making it a reliable component in high-performance formulations.

Another area of growing interest is the compound’s role in nutraceuticals and functional foods. Studies suggest that esterified fatty acids like Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester may improve the absorption of fat-soluble vitamins and bioactive compounds. This has led to its exploration in encapsulation technologies, where it serves as a carrier for delivering nutrients more efficiently. As consumers become more health-conscious, the demand for such innovative applications is expected to rise.

In the realm of aromatherapy and fragrances, this compound’s mild yet distinctive odor profile makes it a valuable fixative and blending agent. Perfumers appreciate its ability to prolong scent longevity without altering the olfactory characteristics of essential oils. This aligns with the trend toward long-lasting natural fragrances, which are increasingly preferred over synthetic counterparts.

Quality and safety are paramount in the production and use of Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester. Rigorous testing ensures compliance with international standards such as ISO, REACH, and FDA guidelines. Manufacturers prioritize high-purity grades to meet the stringent requirements of pharmaceutical and cosmetic applications, where even trace impurities can affect performance and safety.

Looking ahead, advancements in biotechnology and green chemistry are expected to further expand the applications of this compound. Innovations such as enzyme-catalyzed synthesis could enhance production efficiency while reducing energy consumption and waste. As sustainability continues to drive industry trends, Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester is poised to play a pivotal role in the development of next-generation bio-based materials.

For researchers and industry professionals, understanding the structure-activity relationship of this compound is key to unlocking its full potential. Computational modeling and in vitro studies are shedding light on its interactions with biological systems, paving the way for tailored applications. Collaborative efforts between academia and industry will be essential to translate these insights into commercially viable solutions.

In summary, Hexadecanoic acid, 3,7,11,15-tetramethyl-, ethyl ester (CAS No. 3862-29-1) represents a multifaceted compound with broad applicability across diverse sectors. Its unique properties, combined with the growing emphasis on sustainability and performance, position it as a valuable asset in modern science and industry. Whether in cosmetics, nutraceuticals, or industrial formulations, this ester continues to demonstrate its versatility and relevance in addressing contemporary challenges.